Cas no 27228-43-9 (4-Pyrimidinamine,5-ethyl-)

• Product Name: 4-Pyrimidinamine,5-ethyl-
• CAS No: 27228-43-9
• MF: C₆H₉N₃
• MW: 123.155760526657
• CID: 250885
• Update Time: 2024-01-26

4-Pyrimidinamine,5-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,5-ethyl-
• 4-Amino-5-ethylpyrimidine
• Pyrimidine,4-amino-5-ethyl- (8CI)
• 4-Pyrimidinamine, 5-ethyl- (9CI)
• 4-Pyrimidinamine, 5-ethyl-

• Inchi： 1S/C6H9N3/c1-2-5-3-8-4-9-6(5)7/h3-4H,2H2,1H3,(H2,7,8,9)
• InChI Key： SEXUYRLSNKDINT-UHFFFAOYSA-N
• SMILES： C1=NC=C(CC)C(N)=N1

Computed Properties

• Exact Mass: 123.07977
• Monoisotopic Mass: 123.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2

Experimental Properties

• Density: 1.109±0.06 g/cm3(Predicted)
• Boiling Point: 255.0±20.0 °C(Predicted)
• PSA: 51.8
• pka: 5.94±0.10(Predicted)